1-(2-ethoxynaphthalene-1-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

Specification

• Molecular Formula: C23H25N7O2
• Molecular Weight: 431.5 g/mol
• IUPAC Name: (2-ethoxynaphthalen-1-yl)-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C23H25N7O2/c1-3-30-22-20(26-27-30)21(24-15-25-22)28-11-13-29(14-12-28)23(31)19-17-8-6-5-7-16(17)9-10-18(19)32-4-2/h5-10,15H,3-4,11-14H2,1-2H3
• Standard InChI Key: FTECXUSSFDMZCI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=C(C=CC5=CC=CC=C54)OCC)N=N1

Introduction

Naphthalene Component

• Ethoxynaphthalene: This part of the molecule involves an ethoxy group attached to a naphthalene ring. Naphthalene derivatives are known for their diverse applications in pharmaceuticals and materials science. The ethoxy group can be introduced through reactions like Williamson ether synthesis or by using ethyl halides in the presence of bases.

Triazolopyrimidine Component

• Triazolo[4,5-d]pyrimidine: This heterocyclic system is known for its biological activities, including antimicrobial and anticancer properties. The synthesis of such systems often involves the condensation of appropriate precursors like triazoles and pyrimidines.

Piperazine Component

• Piperazine: A common heterocyclic amine used in many pharmaceuticals due to its ability to form stable complexes with various functional groups. Piperazine derivatives are synthesized by reacting piperazine with appropriate electrophiles.

Synthesis Pathways

While specific synthesis details for 1-(2-ethoxynaphthalene-1-carbonyl)-4-{3-ethyl-3H-triazolo[4,5-d]pyrimidin-7-yl}piperazine are not available, a general approach might involve:

• Synthesis of Ethoxynaphthalene: This could involve the alkylation of naphthalene with ethyl halides or the use of ethoxy groups in Williamson ether synthesis.

• Synthesis of Triazolopyrimidine: This might involve the condensation of appropriate triazole and pyrimidine precursors.

• Coupling with Piperazine: The final step would involve coupling the ethoxynaphthalene carbonyl group with the triazolopyrimidine-substituted piperazine, potentially through amide bond formation.

Biological Activities

Compounds containing piperazine and triazolopyrimidine moieties often exhibit significant biological activities, including antimicrobial and anticancer effects. For instance, tetrazole and piperidine derivatives have shown promising antimicrobial activities. Similarly, triazolo[4,3-b]tetrazines have been studied for their biological activities.

Data Tables

Given the lack of specific data on 1-(2-ethoxynaphthalene-1-carbonyl)-4-{3-ethyl-3H-triazolo[4,5-d]pyrimidin-7-yl}piperazine, we can consider general properties of its components:

Component	General Properties and Uses
Ethoxynaphthalene	Used in organic synthesis, potential applications in materials.
Triazolopyrimidine	Exhibits antimicrobial and anticancer activities.
Piperazine	Common in pharmaceuticals due to its stability and reactivity.